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Compound of Interest

Compound Name: Cyanine5.5 hydrazide dichloride

Cat. No.: B15142254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide addresses the critical question of the water solubility of

Cyanine5.5 hydrazide dichloride, a near-infrared fluorescent dye essential for labeling

biomolecules. Understanding its solubility is paramount for the successful design and execution

of experiments in aqueous environments, particularly in the context of bioconjugation and in

vivo imaging. While seemingly straightforward, the water solubility of this compound is

nuanced, necessitating a careful approach to its handling and use.

The Solubility Profile of Cyanine5.5 Hydrazide
Dichloride
The water solubility of Cyanine5.5 hydrazide dichloride is a subject of conflicting reports, with

some sources indicating moderate solubility and others describing it as practically insoluble.

This discrepancy highlights the importance of operational solubility for experimental success.

For practical purposes in a laboratory setting, it is best approached as a compound with limited

aqueous solubility.

To achieve the necessary concentrations for efficient labeling of biomolecules in aqueous

buffers, the use of an organic co-solvent is standard practice. Organic solvents such as

dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are typically used to prepare a
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concentrated stock solution of the dye, which is then added to the aqueous reaction mixture

containing the target biomolecule.

Property Value Source(s)

Water Solubility Practically insoluble (< 2 µM) [1]

Moderate solubility [2][3]

Solubility in Organic Solvents
Good in DMSO, DMF, and

alcohols
[1][4]

Experimental Protocol: Labeling of Glycoproteins
with Cyanine5.5 Hydrazide Dichloride
The primary application of Cyanine5.5 hydrazide dichloride is the fluorescent labeling of

molecules containing aldehyde or ketone groups. A common target is glycoproteins, where the

cis-diol groups of sugar residues can be oxidized to generate aldehydes using sodium

periodate. These aldehydes then serve as reactive sites for conjugation with the hydrazide

group of the dye, forming a stable hydrazone linkage.

Here is a detailed, two-stage protocol for the labeling of a glycoprotein, such as an antibody,

with Cyanine5.5 hydrazide dichloride.

Stage 1: Generation of Aldehyde Groups on the
Glycoprotein

Buffer Preparation: Prepare a 0.1 M sodium acetate buffer with a pH of 5.5.

Protein Solution: Dissolve the glycoprotein in the sodium acetate buffer to a final

concentration of 5 mg/mL.

Periodate Solution: Prepare a 20 mM sodium meta-periodate solution in the same sodium

acetate buffer. This solution should be freshly prepared immediately before use.

Oxidation Reaction: Mix equal volumes of the protein solution and the periodate solution.

Incubate the reaction for 5 minutes at room temperature.
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Purification: Immediately after incubation, remove the excess periodate by desalting or

dialysis against the 0.1 M sodium acetate buffer (pH 5.5).

Stage 2: Conjugation with Cyanine5.5 Hydrazide
Dichloride

Dye Stock Solution: Prepare a 50 mM stock solution of Cyanine5.5 hydrazide dichloride in

high-quality, anhydrous DMSO.

Labeling Reaction: To the purified, aldehyde-containing protein solution, add the Cyanine5.5
hydrazide dichloride stock solution. A typical molar ratio is a 10- to 20-fold molar excess of

the dye to the protein. For example, add 200 µL of the 50 mM dye solution to 2 mL of the

protein solution.

Incubation: Incubate the reaction mixture for 2 hours at room temperature, protected from

light.

Final Purification: Purify the labeled glycoprotein from the unreacted dye using gel filtration

or dialysis.
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Stage 1: Aldehyde Generation

Stage 2: Dye Conjugation

Glycoprotein
(in 0.1M NaOAc, pH 5.5)

Incubate 5 min, RT

Sodium Periodate
(20 mM in 0.1M NaOAc)

Desalting / Dialysis
(0.1M NaOAc, pH 5.5)

Aldehyde-Activated
Glycoprotein

Incubate 2h, RT, DarkCy5.5 Hydrazide
(50 mM in DMSO) Gel Filtration / Dialysis Cy5.5-Labeled

Glycoprotein
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R-CHO
(Aldehyde on Biomolecule)

[Intermediate]

Nucleophilic
Addition

+

Cy5.5-NHNH₂

(Cy5.5 Hydrazide)

R-CH=N-NH-Cy5.5
(Stable Hydrazone Conjugate) + H₂O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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